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Compound of Interest

Compound Name: N-Nitrosopiperidine-d10

Cat. No.: B588968 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling, Operation, and Disposal of N-Nitrosopiperidine-d10.

This document provides crucial safety protocols and logistical plans for the handling of N-
Nitrosopiperidine-d10, a deuterated isotopolog of the suspected human carcinogen N-

Nitrosopiperidine.[1][2] Due to its potential health risks, including skin and eye irritation, and its

classification as a potential carcinogen, strict adherence to the following procedures is

mandatory to ensure personnel safety and minimize environmental contamination.[1][3][4]

Hazard Identification and Classification
N-Nitrosopiperidine-d10 is classified with the following hazards:

Causes skin irritation.[3]

Causes serious eye irritation.[3]

May cause an allergic skin reaction.[3]

Suspected of causing cancer.[4]

The non-deuterated form, N-Nitrosopiperidine, is classified as a possible human carcinogen

(IARC Group 2B) and an anticipated human carcinogen by the NTP.[2][5] It is prudent to handle

the deuterated form with the same level of caution.
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Hazard Classification Description

Skin Corrosion/Irritation Category 2: Causes skin irritation.[3]

Serious Eye Damage/Irritation Category 2: Causes serious eye irritation.[3]

Skin Sensitization
Category 1: May cause an allergic skin reaction.

[3]

Carcinogenicity Suspected of causing cancer.[4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to prevent exposure through inhalation, dermal

contact, and ingestion. The following table summarizes the required PPE for handling N-
Nitrosopiperidine-d10.
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Body Part Required PPE Specification

Hands Chemical-resistant gloves

Nitrile or other appropriate

material. Consult glove

manufacturer's compatibility

data.

Eyes/Face
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory. A face shield is

recommended when there is a

risk of splashing.

Body Laboratory coat

Fully buttoned. Consider a

disposable Tyvek-type suit for

larger quantities or in case of a

spill.[6]

Respiratory Respirator

Use in a well-ventilated area or

a chemical fume hood. For

weighing and diluting neat

material, a NIOSH-approved

half-face respirator with a

combination organic

vapor/HEPA filter cartridge is

recommended.[6] For spill

response, a self-contained

breathing apparatus (SCBA)

may be necessary.[6][7]

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

All work with N-Nitrosopiperidine-d10 must be conducted in a designated area, such as a

certified chemical fume hood, to minimize inhalation exposure.[1]

Ensure that an eye wash station and emergency shower are readily accessible.[1]
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Assemble all necessary equipment and reagents before commencing work.

Verify the integrity of the container holding N-Nitrosopiperidine-d10.

2. Handling and Use:

Wear the appropriate PPE as detailed in the table above.

Avoid direct contact with the substance. Use tools (spatulas, forceps) for transfers.

For weighing, use an analytical balance inside a fume hood or a glove box to contain any

airborne particles.

If preparing solutions, add the solid to the solvent slowly to avoid splashing.

Keep containers tightly closed when not in use.

3. Storage:

Store N-Nitrosopiperidine-d10 in a cool, dry, and well-ventilated area, away from

incompatible materials such as oxidizing agents.[1][8]

Protect from light.[6]

Some suppliers recommend storage at -20°C or -80°C.[9] Always follow the storage

conditions specified by the manufacturer.

The storage area should be clearly labeled with the appropriate hazard warnings.

Emergency Procedures
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Emergency Situation Procedure

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes and

remove contaminated clothing. Seek medical

attention.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[3]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

[7]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[3]

Spill

Evacuate the area. For small spills, absorb the

material with an inert absorbent (e.g.,

vermiculite, sand) and place it in a sealed

container for disposal.[6][8] Ventilate the area

and wash the spill site after material pickup is

complete.[6][8] For large spills, contact your

institution's emergency response team.

Disposal Plan
All waste contaminated with N-Nitrosopiperidine-d10, including empty containers, used

PPE, and spill cleanup materials, must be treated as hazardous waste.[8]

Dispose of the waste in a properly labeled, sealed container.

Follow all local, state, and federal regulations for the disposal of carcinogenic and hazardous

chemical waste.[8] Do not dispose of it down the drain.[3]
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Safe Handling Workflow for N-Nitrosopiperidine-d10
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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